Cas no 79694-16-9 (2-Hydroxy-2-(4-propoxyphenyl)acetic Acid)

2-Hydroxy-2-(4-propoxyphenyl)acetic acid is a synthetic organic compound featuring a hydroxyacetic acid backbone substituted with a 4-propoxyphenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both hydroxyl and carboxylic acid functional groups allows for versatile derivatization, enabling applications in chiral synthesis and drug development. Its propoxyphenyl moiety enhances lipophilicity, potentially improving bioavailability in medicinal chemistry contexts. The compound’s well-defined structure ensures consistency in reactions, supporting reproducible results in research and industrial processes. Suitable for controlled functionalization, it is particularly useful in constructing complex molecules with tailored properties.
2-Hydroxy-2-(4-propoxyphenyl)acetic Acid structure
79694-16-9 structure
Product Name:2-Hydroxy-2-(4-propoxyphenyl)acetic Acid
CAS No:79694-16-9
MF:C11H14O4
MW:210.226463794708
MDL:MFCD07368282
CID:60118
PubChem ID:10867545
Update Time:2025-06-15

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-2-(4-propoxyphenyl)acetic acid
    • P-PROPOXY MANDELIC ACID
    • Hydroxy(4-propoxyphenyl)acetic acid
    • 4-PROPOXYMANDELIC ACID
    • 4-Propoxylmandelic acid
    • hydroxypropoxyphenylaceticacid
    • KSC493G5L
    • EBD2125
    • SBB065019
    • OR4791
    • RP12237
    • AX8022647
    • 2-oxidanyl-2-(4-propoxyphenyl)ethanoic acid
    • 694P169
    • A839742
    • SY109998
    • CS-0152053
    • 2-Hydroxy-2-(4-propoxyphenyl)aceticacid
    • FT-0659485
    • 79694-16-9
    • MFCD07368282
    • AKOS005072818
    • D82400
    • SCHEMBL3685459
    • FB-0736
    • 4-Propoxylmandelicacid
    • J-509608
    • AC-19774
    • DTXSID60446445
    • α-Hydroxy-4-propoxybenzeneacetic acid (ACI)
    • 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid
    • MDL: MFCD07368282
    • Inchi: 1S/C11H14O4/c1-2-7-15-9-5-3-8(4-6-9)10(12)11(13)14/h3-6,10,12H,2,7H2,1H3,(H,13,14)
    • InChI Key: UBHMYNPCDNGWBM-UHFFFAOYSA-N
    • SMILES: O=C(C(C1C=CC(OCCC)=CC=1)O)O

Computed Properties

  • Exact Mass: 210.08900
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 135-137°C
  • Boiling Point: 387.1±32.0 °C at 760 mmHg
  • Flash Point: 151.7±18.6 °C
  • Refractive Index: 1.55
  • PSA: 66.76000
  • LogP: 1.59340
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Security Information

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  8 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of p-n-propoxyl mandelic acid
Zhang, Ying-ju; et al, Ranliao Yu Ranse, 2003, 40(4), 229-230

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid
Reference
The synthesis and properties of red and blue benzodifuranones
Hallas, G.; et al, Dyes and Pigments, 2001, 48(2), 107-119

Production Method 3

Reaction Conditions
1.1 Reagents: Aluminum chloride ;  rt → 35 °C; 30 min, 35 °C; 1 h, 35 °C; 35 °C → < 30 °C
2.1 Reagents: Bromine Solvents: Acetic acid ;  6 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Water ;  8 h, 80 °C
3.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of p-n-propoxyl mandelic acid
Zhang, Ying-ju; et al, Ranliao Yu Ranse, 2003, 40(4), 229-230

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  6 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 2
Reference
Kinetic resolution of mandelate esters via stereoselective acylation catalyzed by lipase PS-30
Chen, Peiran; et al, Tetrahedron Letters, 2014, 55(14), 2290-2294

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium bisulfite Solvents: Diethyl ether ,  Water ;  2 h, rt
1.2 2 - 24 h, rt
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  6 h, reflux
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 2
Reference
Kinetic resolution of mandelate esters via stereoselective acylation catalyzed by lipase PS-30
Chen, Peiran; et al, Tetrahedron Letters, 2014, 55(14), 2290-2294

Production Method 6

Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  6 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Water ;  8 h, 80 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of p-n-propoxyl mandelic acid
Zhang, Ying-ju; et al, Ranliao Yu Ranse, 2003, 40(4), 229-230

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Raw materials

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Preparation Products

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:79694-16-9)4-Propoxylmandelic acid
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:79694-16-9)4-Propoxylmandelic acid
Order Number:LE9256
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
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Additional information on 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid

Professional Introduction to 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid (CAS No. 79694-16-9)

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 79694-16-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a hydroxyl group and a propoxyphenyl moiety, has garnered attention due to its structural features and potential biological activities. The combination of these functional groups suggests a unique set of chemical properties that may make it valuable in the development of novel therapeutic agents.

The structure of 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid consists of a central acetic acid backbone substituted with a 4-propoxyphenyl group at the alpha position. The presence of both hydroxyl and propoxy groups introduces multiple sites for potential interactions with biological targets, including enzymes and receptors. This structural complexity opens up avenues for exploring its pharmacological profile across various disease models.

In recent years, there has been growing interest in molecules that exhibit both anti-inflammatory and antioxidant properties. The hydroxyl group in 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid is known to contribute to its antioxidant activity by scavenging reactive oxygen species (ROS). Additionally, the propoxyphenyl moiety may interact with specific binding sites on target proteins, potentially modulating inflammatory pathways. These dual functionalities make it an attractive candidate for further investigation in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

One of the most compelling aspects of 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid is its potential as a scaffold for drug design. The flexibility provided by the propoxyphenyl group allows for structural modifications that can enhance binding affinity and selectivity towards specific biological targets. Researchers have been exploring derivatives of this compound to optimize its pharmacokinetic properties while maintaining or improving its biological activity. For instance, modifications aimed at increasing water solubility or metabolic stability could enhance its therapeutic efficacy.

Recent studies have begun to uncover the mechanistic basis of action for 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid. In vitro experiments have demonstrated its ability to inhibit the activity of certain enzymes involved in inflammation, such as lipoxygenase and cyclooxygenase. Furthermore, preclinical studies suggest that it may exert protective effects against oxidative stress-induced cell damage, making it a promising candidate for neuroprotective therapies. These findings align with the broader trend in drug discovery towards identifying molecules that can modulate multiple pathways simultaneously.

The synthesis of 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid presents an interesting challenge due to the need to introduce both functional groups with high precision. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. Advances in synthetic methodology, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have made it possible to streamline these processes, improving yield and purity. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical testing.

The pharmacokinetic profile of 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid is another area of active investigation. Studies have shown that the compound exhibits moderate oral bioavailability, suggesting potential for therapeutic use via oral administration. However, issues related to metabolic stability and distribution need to be addressed to optimize its clinical application. Techniques such as computational modeling and high-throughput screening are being employed to identify structural modifications that can enhance pharmacokinetic properties without compromising biological activity.

From a regulatory perspective, 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid (CAS No. 79694-16-9) is subject to standard guidelines governing chemical substances used in pharmaceutical research. Ensuring compliance with these regulations is essential for conducting safe and ethical preclinical studies. Collaborations between academic institutions and pharmaceutical companies are increasingly common in this area, fostering an environment where novel compounds like this one can be rapidly translated from bench research into clinical applications.

The future direction of research on 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies and exploration of new molecular targets. The compound's unique structural features offer a rich foundation for designing next-generation therapeutics with improved efficacy and reduced side effects. As our understanding of biological pathways continues to evolve, so too will our ability to harness molecules like this one for treating complex diseases.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:79694-16-9)4-Propoxylmandelic acid
sfd11908
Purity:99.9%
Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79694-16-9)4-Propoxylmandelic acid
LE9256
Purity:99%
Quantity:25KG,200KG,1000KG
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